Benzenesulfonamide, 4-amino-N-(thioxo(tricyclo(3.3.1.1(sup 3,7))dec-1-ylamino)methyl)-

• CAS No.: 70889-42-8
• Molecular Formula: C17H23N3O2S2
• Molecular Weight: 365.5 g/mol
• IUPAC Name: 1-(1-adamantyl)-3-(4-aminophenyl)sulfonylthiourea
• InChI: InChI=1S/C17H23N3O2S2/c18-14-1-3-15(4-2-14)24(21,22)20-16(23)19-17-8-11-5-12(9-17)7-13(6-11)10-17/h1-4,11-13H,5-10,18H2,(H2,19,20,23)
• InChI Key: CCXRZQQHYXHRIL-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)NC(=S)NS(=O)(=O)C4=CC=C(C=C4)N

Description

Benzenesulfonamide, 4-amino-N-(thioxo(tricyclo(3.3.1.1(sup 3,7))dec-1-ylamino)methyl)- is a useful research compound. Its molecular formula is C17H23N3O2S2 and its molecular weight is 365.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 28.25 g. (0.070 mol) of 1-adamantyl-3-(4-acetamidophenylsulfonyl)thiourea and 28 g. (0.70 mol) of sodium hydroxide in 500 ml. of water was refluxed for 1 hour. On cooling, the pH of the mixture was adjusted to 1 by dropwise addition of 6 N hydrochloric acid and the precipitate was recrystallized from methanol-water to give 20.8 g. (83%) of the (aminophenylsulfonyl)thiourea, m.p. 176°-179°.